Cas no 2549029-64-1 (2-(Methylsulfanyl)-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine-5-carbonitrile)

2-(Methylsulfanyl)-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine-5-carbonitrile structure
2549029-64-1 structure
Product Name:2-(Methylsulfanyl)-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine-5-carbonitrile
CAS No:2549029-64-1
MF:C16H21N5S
MW:315.43644118309
CID:5314443
PubChem ID:154582940
Update Time:2025-11-01

2-(Methylsulfanyl)-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-[3-(Hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-1-azetidinyl]-2-(methylthio)-5-pyrimidinecarbonitrile
    • 2-(methylsulfanyl)-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine-5-carbonitrile
    • F6745-4852
    • AKOS040722687
    • 2549029-64-1
    • 2-(Methylsulfanyl)-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine-5-carbonitrile
    • Inchi: 1S/C16H21N5S/c1-22-16-18-6-13(5-17)15(19-16)21-9-14(10-21)20-7-11-3-2-4-12(11)8-20/h6,11-12,14H,2-4,7-10H2,1H3
    • InChI Key: PZAMTMJGOOKXIZ-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC=C(C#N)C(=N1)N1CC(C1)N1CC2CCCC2C1

Computed Properties

  • Exact Mass: 315.15176686g/mol
  • Monoisotopic Mass: 315.15176686g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 512.2±50.0 °C(Predicted)
  • pka: 7.96±0.20(Predicted)

2-(Methylsulfanyl)-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine-5-carbonitrile Pricemore >>

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Additional information on 2-(Methylsulfanyl)-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine-5-carbonitrile

Recent Advances in the Study of 2-(Methylsulfanyl)-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine-5-carbonitrile (CAS: 2549029-64-1)

The compound 2-(Methylsulfanyl)-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine-5-carbonitrile (CAS: 2549029-64-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-(Methylsulfanyl)-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine-5-carbonitrile to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to predict the compound's interactions with various biological targets. These studies have revealed promising binding affinities for enzymes involved in inflammatory and oncogenic pathways, suggesting potential applications in anti-inflammatory and anticancer therapies.

In vitro and in vivo experiments have further validated the compound's efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(Methylsulfanyl)-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine-5-carbonitrile exhibits potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and minimal off-target effects, making it a viable candidate for further preclinical development.

Another area of interest is the compound's potential role in modulating immune responses. Recent findings indicate that 2-(Methylsulfanyl)-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine-5-carbonitrile can selectively inhibit key signaling pathways involved in autoimmune diseases. This has spurred collaborative efforts between academic institutions and pharmaceutical companies to explore its therapeutic potential in conditions such as rheumatoid arthritis and multiple sclerosis.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity profiles, and scalable synthesis methods need to be addressed. Ongoing research is focused on structural modifications to improve these aspects while retaining the compound's therapeutic efficacy. Collaborative initiatives, including public-private partnerships, are expected to accelerate the progression of this compound from bench to bedside.

In conclusion, 2-(Methylsulfanyl)-4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine-5-carbonitrile (CAS: 2549029-64-1) represents a promising scaffold for the development of novel therapeutics. Its multifaceted pharmacological properties and recent advancements in its study underscore its potential to address unmet medical needs. Future research will likely focus on optimizing its drug-like properties and advancing it through clinical trials to fully realize its therapeutic potential.

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